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Compound of Interest

Compound Name: Methyl acetylacetate-d3

Cat. No.: B12367617 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is paramount. This guide provides essential safety

and logistical information for the proper disposal of Methyl acetylacetate-d3, a deuterated

analog of methyl acetoacetate. While the chemical properties of Methyl acetylacetate-d3 are

nearly identical to its non-deuterated counterpart, adherence to established protocols for

flammable and combustible liquids is crucial.

Immediate Safety and Logistical Information
Methyl acetylacetate-d3 should be handled with the same precautions as methyl

acetoacetate, which is classified as a combustible liquid and can cause serious eye damage.

Improper disposal can lead to environmental contamination and potential fire hazards.

Therefore, it is imperative to follow the disposal procedures outlined by your institution's

Environmental Health and Safety (EHS) department and local regulations.

Key Safety Precautions:

Always wear appropriate Personal Protective Equipment (PPE), including safety goggles,

chemical-resistant gloves, and a lab coat.

Handle the chemical in a well-ventilated area, preferably within a chemical fume hood.

Keep away from heat, sparks, open flames, and other ignition sources.[1]
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Prevent the release of vapors and avoid contact with skin and eyes.

Quantitative Data for Methyl Acetoacetate
The following table summarizes key quantitative data for methyl acetoacetate, which serves as

a reliable reference for the handling and disposal of its deuterated form.

Property Value Source

Physical State Liquid [2]

Appearance Colorless [2]

Molecular Weight 116.12 g/mol [2]

Boiling Point 169-170 °C (336-338 °F) [2]

Melting Point -80 °C (-112 °F) [2]

Flash Point 70 °C (158 °F) (closed cup) [2]

Flammability Limits LEL: 3.1%, UEL: 16% [2]

RCRA Waste Number
Not listed directly, but may be

classified as D001 (Ignitable)
[2][3]

Shipping Name
Combustible liquid, n.o.s.

(methyl acetoacetate)

Disposal Operational Plan
The disposal of Methyl acetylacetate-d3 must be conducted in accordance with hazardous

waste regulations. Under no circumstances should this chemical be disposed of down the drain

or in regular trash.[1]

Step-by-Step Disposal Protocol:

Waste Identification and Segregation:

Collect all waste containing Methyl acetylacetate-d3 in a dedicated, properly labeled

hazardous waste container.
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Do not mix with other waste streams, especially incompatible materials such as strong

acids, bases, or oxidizing agents.

Clearly label the container with "Hazardous Waste" and the full chemical name: "Methyl
Acetylacetate-d3".

Container Management:

Use a container that is in good condition, compatible with the chemical (e.g., the original

container or a designated solvent waste container), and has a secure, tight-fitting lid.[4]

Keep the container closed at all times except when adding waste.[4]

Store the waste container in a designated satellite accumulation area that is cool, dry, and

well-ventilated.

Waste Pickup and Disposal:

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Ensure all required paperwork is completed accurately.

The ultimate disposal method will be determined by the approved waste disposal facility

and may include incineration.

Experimental Protocols
While this document focuses on disposal, any experimental protocol involving Methyl
acetylacetate-d3 should include a clear plan for the collection and disposal of all resulting

waste streams, including contaminated labware and cleaning materials. Spills should be

managed by absorbing the material with an inert absorbent (e.g., vermiculite, sand) and

collecting it in a sealed container for disposal as hazardous waste.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of Methyl
acetylacetate-d3.
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Generation of
Methyl Acetylacetate-d3 Waste

Collect in a dedicated,
compatible, and sealed container.

Do NOT dispose
down the drain.

Do NOT dispose in
regular trash.

Label container with
'Hazardous Waste' and full chemical name.

Segregate from incompatible
waste streams.

Store in a designated
satellite accumulation area.

Contact EHS for
waste pickup.

Disposal at an approved
hazardous waste facility

(e.g., incineration).
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Disposal workflow for Methyl Acetylacetate-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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